BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Dalmelitinib: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dalmelitinib

Cat. No.: B10788506

Researchers and scientists handling Dalmelitinib must adhere to strict disposal procedures to
ensure personnel safety and environmental protection. This guide provides essential
information on the proper disposal of Dalmelitinib waste, in line with safety data sheet
recommendations and general laboratory best practices.

Hazard Profile of Dalmelitinib

Dalmelitinib is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. Due to its environmental toxicity, it is imperative to prevent its release into the
environment by avoiding disposal down the drain or in regular trash.

Hazard Statement GHS Classification Precautionary Statement

] Acute toxicity, Oral (Category P264: Wash skin thoroughly
H302: Harmful if swallowed

4) after handling.
) o Acute aquatic toxicity ]
H410: Very toxic to aquatic life ] ] P273: Avoid release to the
) ) (Category 1), Chronic aquatic ]
with long lasting effects environment.

toxicity (Category 1)

P391: Collect spillage.

P501: Dispose of contents/
container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Protocol for Dalmelitinib
Waste

The overriding principle for managing laboratory waste is to have a disposal plan in place
before beginning any experiment[2]. All personnel handling Dalmelitinib must be trained on
these procedures.

1. Waste Segregation and Collection:
« |dentify Waste Streams: Differentiate between the following types of Dalmelitinib waste:

o Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab
coats, empty vials, and contaminated lab supplies (e.qg., pipette tips, weighing paper).

o Liquid Waste: Unused or expired Dalmelitinib solutions, and solvents used for cleaning
contaminated glassware.

o Use Designated Waste Containers:

o Collect all Dalmelitinib-contaminated solid and liquid waste in separate, clearly labeled,
and sealed containers.

o The containers must be appropriate for hazardous chemical waste and comply with your
institution's and local regulations.

o Label the containers with "Hazardous Waste," "Dalmelitinib," and the appropriate hazard
symbols.

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Dalmelitinib waste, including:

[¢]

Safety goggles with side-shields[1][3].

[¢]

Protective gloves[1][3].

o

Impervious clothing or a lab coat[1][3].
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o A suitable respirator may be required for tasks that could generate dust or aerosols[1][3].
3. Spill Management:
 In case of a spill, immediately contain the area.
o Collect all spillage using appropriate absorbent materials[1].
e Place the contaminated absorbent material into a designated hazardous waste container.
o Clean the spill area thoroughly.
4. Storage of Waste:

» Store Dalmelitinib waste containers in a designated, secure, and well-ventilated satellite
accumulation area (SAA) within the laboratory[4].

o Ensure the containers are tightly sealed to prevent leaks or spills.
5. Final Disposal:

e Do Not Dispose in Regular Trash or Down the Drain: Due to its high aquatic toxicity,
Dalmelitinib must not be disposed of in the sanitary sewer system or as regular solid
waste[1][5].

e Engage a Licensed Waste Disposal Vendor: The disposal of Dalmelitinib waste must be
handled by an approved and licensed hazardous waste disposal company[1][6]. Your
institution's Environmental Health and Safety (EHS) department can provide guidance on the
approved vendors and procedures.

o Documentation: Maintain accurate records of the waste generated, including the quantity
and date of disposal, in accordance with your institution's policies and local regulations.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
handling and disposal of Dalmelitinib waste in a laboratory setting.
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Laboratory Operations

Experiment with Dalmelitinib

Generate Dalmelitinib Waste Collect Spillage [P391]
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'
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Label as Hazardous: | Label as Hazardous:
'‘Dalmelitinib Solid Waste' ‘Dalmelitinib Liquid Waste'

Dispgsal Pathway
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Avoid Environmental Release [P273]

Incorrect Correct

Improper Disposal Dispose via Approved
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Document Disposal
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Caption: Workflow for the safe handling and disposal of Dalmelitinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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